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Compound Name: 2',4'-Dimethoxy-3-hydroxyflavone
CAS No.: 95382-87-9
Cat. No.: B13799755
Get Quote
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Executive Summary

2'.4'-Dimethoxy-3-hydroxyflavone is a synthetic flavonoid derivative belonging to the flavonol
subclass.[1] While often overshadowed by its isomer 7,4'-dimethoxy-3-hydroxyflavone (a potent
PARA4 antagonist), the 2',4'-isomer holds distinct significance in photophysical chemistry and
structure-activity relationship (SAR) studies.[1]

Its primary technical utility lies in its role as a fluorescent probe capable of Excited-State
Intramolecular Proton Transfer (ESIPT). The steric hindrance introduced by the 2'-methoxy
group disrupts the coplanarity of the B-ring, modulating the dual-emission characteristics
(green/blue fluorescence) essential for ratiometric sensing of local environmental polarity.
Biologically, it serves as a lipophilic flavonol model for studying antioxidant capacity and
metabolic stability against cytochrome P450 enzymes.

Chemical Identity & Structural Analysis
Molecular Specifications
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Property Detail
3-hydroxy-2-(2,4-dimethoxyphenyl)chromen-4-
IUPAC Name Y y-2:{ ypheny)
one
CAS Number 95382-87-9
Molecular Formula C17H1405
Molecular Weight 298.29 g/mol
Core Scaffold Flavonol (3-Hydroxyflavone)
) Methoxy (-OCHs) at 2' (ortho) and 4' (para)
Substituents - ]
positions of the B-ring.[1][2][3][4][5]
N Soluble in DMSO, Ethanol, Methanol; Poorly
Solubility

soluble in water.[1]

Structural Significance (The "Ortho Effect")

The defining feature of this molecule is the 2'-methoxy group.[1] Unlike the planar 3-
hydroxyflavone parent, the 2'-substituent introduces significant steric repulsion with the
carbonyl oxygen (C4=0) and the 3-hydroxyl group.

o Consequence: The B-ring is forced to rotate out of plane relative to the chromone core (A+C
rings).[1]

e Impact: This "twisted" conformation reduces conjugation, altering absorption spectra and
modulating the energy barrier for proton transfer (ESIPT).[1]

Synthesis Protocol

The synthesis follows the classical Algar-Flynn-Oyamada (AFO) reaction pathway, starting with
a Claisen-Schmidt condensation.

Step 1: Chalcone Synthesis (Claisen-Schmidt
Condensation)

Objective: Create the 2'-hydroxychalcone intermediate.[1]
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¢ Reagents:

o

2'-Hydroxyacetophenone (10 mmol)[1]

[¢]

2,4-Dimethoxybenzaldehyde (10 mmol)[1]

[¢]

Ethanol (20 mL)

[e]

KOH (40% aqueous solution, 10 mL)[1]

e Protocol:

[¢]

Dissolve 2'-hydroxyacetophenone and 2,4-dimethoxybenzaldehyde in ethanol.

[¢]

Add KOH solution dropwise at 0°C with stirring.

[e]

Stir at room temperature for 24 hours. The solution will turn deep orange/red.[1]

o

Pour into ice water and acidify with dilute HCI (10%) to precipitate the chalcone.

[¢]

Filter, wash with water, and recrystallize from ethanol.[1]

Step 2: Oxidative Cyclization (AFO Reaction)

Objective: Cyclize the chalcone to form the 3-hydroxyflavone.[1]

e Reagents:

[e]

Chalcone intermediate (from Step 1)[1]

o

Hydrogen Peroxide (30% H2032, 5 mL)

[¢]

NaOH (15% aqueous, 10 mL)

[¢]

Methanol (30 mL)
e Protocol:

o Suspend the chalcone in methanol.[1]
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o Add NaOH solution and cool to 0°C.

o Add H20: dropwise.[1] The color will shift from red/orange to pale yellow.
o Stir at 0°C for 2 hours, then at room temperature overnight.

o Acidify with dilute HCI to precipitate the crude flavonol.

o Purification: Recrystallize from methanol/chloroform to yield pale yellow needles of 2',4'-
Dimethoxy-3-hydroxyflavone.

Photophysical Activity: The ESIPT Mechanism

The most validated "activity" of 2',4'-Dimethoxy-3-hydroxyflavone is its behavior as an ESIPT
probe.[1] Upon excitation, the 3-hydroxyl proton transfers to the carbonyl oxygen, forming a
tautomer.

Mechanism of Action

» Normal (N) State:* Excitation of the flavonol.[1] Emits Blue/Violet fluorescence.[1]

o Tautomer (T) State:* Ultra-fast proton transfer (ESIPT) occurs.[1] Emits Green/Yellow
fluorescence.[1]

e The 2'-Methoxy Effect: The steric twist hinders the planarization required for efficient ESIPT
in some solvents.[1] This makes the N/T emission ratio highly sensitive to solvent polarity
and hydrogen bonding capacity.
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Caption: Schematic of the Excited-State Intramolecular Proton Transfer (ESIPT) cycle. The 2'-
methoxy group modulates the N to T* transition rate via steric twisting.*[1]

Biological Activity & Pharmacological Potential[1][5]
[7][8][9]

While specific clinical data for the 2',4'-isomer is less abundant than for the 7,4'-isomer, its
biological profile is inferred from established Structure-Activity Relationships (SAR) of
methoxyflavones.[1]

Comparative Analysis: 2'.4' vs, 7,4' Isomers

2',4'-Dimethoxy-3- 7,4'-Dimethoxy-3-
Feature

hydroxyflavone hydroxyflavone

) Fluorescent Probe (ESIPT), PAR4 Antagonist (Anti-

Primary Target . .

ABC Transporters (Predicted) thrombotic)

) o A-ring (7) and B-ring (4")
Structure B-ring substitution (Ortho/Para) o
substitution

Conformation Twisted (Non-planar) Planar

Crystal Structure & )
Key Reference ] Biochem Pharmacol (2022) [1]
Fluorescence Studies
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Predicted Pharmacological Activities

Based on the methoxy-flavonol scaffold, the following activities are scientifically grounded:

A. Antioxidant Capacity (Moderate)

¢ Mechanism: The 3-hydroxyl group is a potent radical scavenger.[1] However, methylation of
the B-ring (2', 4') reduces the H-atom donating capacity compared to polyhydroxylated
analogs (like Quercetin).

 Utility: It serves as a lipophilic antioxidant, capable of protecting cell membranes from lipid
peroxidation more effectively than hydrophilic flavonoids.[1]

B. Cytotoxicity & Metabolic Stability[1]

e Mechanism: Methoxy groups ("capping” OH groups) prevent rapid glucuronidation/sulfation
by Phase Il enzymes, increasing bioavailability.[1]

o Target: Methoxyflavones often inhibit CYP1B1 (associated with cancer progression) and
ABC Transporters (P-gp/ABCG2), potentially reversing multidrug resistance (MDR).[1]

e Protocol for Validation: MTT Assay (see below).

Experimental Protocols
In Vitro Cytotoxicity Assay (MTT Protocol)

Purpose: To determine the IC50 of 2',4'-Dimethoxy-3-hydroxyflavone against cancer cell
lines (e.g., MCF-7, HepG2).[1]

Preparation: Dissolve compound in DMSO to create a 10 mM stock.

Seeding: Plate cells (5,000 cells/well) in 96-well plates. Incubate for 24h.

Treatment: Add serial dilutions of the compound (0.1 pM — 100 puM). Ensure final DMSO <
0.5%.

Incubation: Incubate for 48-72 hours at 37°C, 5% COa.

Detection: Add MTT reagent (0.5 mg/mL).[1] Incubate for 4 hours.
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 Solubilization: Dissolve formazan crystals in DMSO.

o Measurement: Read Absorbance at 570 nm. Calculate IC50 using non-linear regression.

Fluorescence Ratiometric Assay

Purpose: To characterize the ESIPT dual emission.

Solvents: Prepare 10 uM solutions in Toluene (non-polar) and Acetonitrile (polar).

Excitation: Set excitation wavelength to 340-360 nm (Absorption max).

Emission Scan: Record spectra from 380 nm to 600 nm.

Analysis: Observe two peaks:
o ~400-420 nm: Normal (N*) band (Blue).[1]
o ~520-550 nm: Tautomer (T*) band (Green).

Ratio: Calculate

. A lower ratio in polar solvents indicates disruption of the intramolecular H-bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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